1-(3,5-Dimethylpiperidin-1-yl)-3-((2-methylcyclopentyl)oxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(3,5-dimethylpiperidin-1-yl)-3-(2-methylcyclopentyl)oxypropan-2-ol;hydrochloride
• InChI: InChI=1S/C16H31NO2.ClH/c1-12-7-13(2)9-17(8-12)10-15(18)11-19-16-6-4-5-14(16)3;/h12-16,18H,4-11H2,1-3H3;1H
• InChI Key: SJNHCVYUHCAQSM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1OCC(CN2CC(CC(C2)C)C)O.Cl
• Molecular Formula: C16H32ClNO2
• Molecular Weight: 305.9 g/mol

Description

1-(3,5-Dimethylpiperidin-1-yl)-3-((2-methylcyclopentyl)oxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C16H32ClNO2 and its molecular weight is 305.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Diversity

One study discusses the generation of a structurally diverse library through alkylation and ring closure reactions using a ketonic Mannich base derived from 2-acetylthiophene, showcasing the versatility of similar compounds in generating a wide range of derivatives for various applications (G. Roman, 2013).

Photoremovable Protecting Groups

Another research article explores 1-oxoindan-2-yl and 1,3-dioxoindan-2-yl carboxylic acid esters as photoremovable protecting groups, indicating the potential use of related structures in photochemistry and material science (Jaromír Literák, Ľubica Hroudná, P. Klán, 2008).

Stereochemistry and Derivatives Synthesis

Research on the synthesis and stereochemistry of diastereoisomeric 1,3-dimethylpiperidin-4-ols provides insights into the structural and conformational aspects of such compounds, relevant for designing drugs with specific stereochemical requirements (A. Casy, W. Jeffery, 1972).

Catalytic Activities and Structural Analysis

A study on dicopper(II) complexes derived from tridentate pyrazole-based N2O ligands illustrates the catalytic potential of such compounds, including structural characterization and applications in oxidation reactions (Guofang Zhang et al., 2007).

Conformational and Structural Studies

The conformational analyses of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives through crystallography and spectroscopy demonstrate the importance of detailed structural studies in understanding the properties and potential applications of similar chemical compounds (W. Nitek et al., 2020).